2-((4-Chlorophenyl)thio)-5-fluoropyrimidine
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Overview
Description
“2-((4-Chlorophenyl)thio)-5-fluoropyrimidine” is a chemical compound that contains a pyrimidine ring which is a six-membered heterocyclic ring with two nitrogen atoms and four carbon atoms. It also has a thioether linkage (represented by the “thio” in the name), a fluorine atom attached to the pyrimidine ring, and a chlorophenyl group .
Molecular Structure Analysis
The molecular structure of this compound would be based on the arrangement of its atoms and the bonds between them. Unfortunately, without specific data or a crystallographic study, it’s difficult to provide an accurate analysis .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its reactivity. Pyrimidines can participate in a variety of reactions, and the presence of the thioether, fluorine, and chlorophenyl groups could also influence its reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the fluorine and chlorine atoms could affect its polarity and solubility .Scientific Research Applications
Kinase Inhibition Potential
- Regioselective Synthesis for Kinase Inhibitors : A study focused on the synthesis of novel compounds, including 2,4-disubstituted-5-fluoropyrimidines, which could potentially act as kinase inhibitors. This class of compounds, including derivatives of 5-fluoropyrimidine, shows promise in the development of anticancer drugs (Wada et al., 2012).
Anticancer Applications
- Oral Chemotherapy Drug S-1 : S-1, an oral fluoropyrimidine drug, which comprises a 5-fluorouracil prodrug (tegafur), has been evaluated for its efficacy in treating various cancers. The study explored its pharmacokinetics, maximum tolerated dose, and anticancer activity, highlighting the importance of fluoropyrimidine derivatives in chemotherapy (Chu et al., 2004).
Mechanistic Insights and Synthesis
- Synthesis of Fluoropyrimidines : Research on the synthesis of simple fluoropyrimidines, including derivatives like 2-((4-Chlorophenyl)thio)-5-fluoropyrimidine, provides insights into their chemical properties and potential applications in medicinal chemistry (Brown & Waring, 1974).
- Concise and Efficient Synthesis Approaches : Another study highlighted a concise and efficient protocol for synthesizing a series of 2,6-disubstituted 4-fluoropyrimidines, indicating the versatility of these compounds in drug development (Liu et al., 2019).
Mechanism of Action
Target of Action
Similar compounds have been found to target various enzymes and receptors in the body . The role of these targets is often to modulate biochemical pathways, leading to therapeutic effects.
Mode of Action
It’s likely that the compound interacts with its targets through a combination of covalent and non-covalent interactions . These interactions can lead to changes in the conformation and function of the target, which can result in therapeutic effects .
Biochemical Pathways
Similar compounds have been found to affect a variety of pathways, including those involved in cell growth and proliferation . The downstream effects of these pathway modulations can include changes in cell behavior and function .
Pharmacokinetics
Similar compounds have been found to have varied adme properties, which can impact their bioavailability and therapeutic efficacy .
Result of Action
Similar compounds have been found to have a variety of effects, including anti-inflammatory, antibacterial, antifungal, antitubercular, and antitumor activities .
Action Environment
The action of 2-((4-Chlorophenyl)thio)-5-fluoropyrimidine can be influenced by various environmental factors. These can include the presence of other compounds, the pH of the environment, and the temperature . These factors can influence the compound’s stability, efficacy, and mode of action.
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(4-chlorophenyl)sulfanyl-5-fluoropyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6ClFN2S/c11-7-1-3-9(4-2-7)15-10-13-5-8(12)6-14-10/h1-6H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYWYKLVWXJBCFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1SC2=NC=C(C=N2)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6ClFN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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